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Introduction
8(R)-Hydroxy-9(S)-Hexahydrocannabinol (8(R)-OH-9(S)-HHC) is a notable metabolite of

Hexahydrocannabinol (HHC), a semi-synthetic cannabinoid that has gained significant

attention in recent years. As a hydrogenated derivative of tetrahydrocannabinol (THC), HHC

exhibits psychoactive properties, and understanding the characteristics of its metabolites is

crucial for pharmacological and toxicological assessments. This technical guide provides a

comprehensive overview of the known physicochemical properties of 8(R)-OH-9(S)-HHC, along

with relevant experimental protocols and an exploration of its metabolic and signaling

pathways.

Physicochemical Data
The following table summarizes the available quantitative data for 8(R)-Hydroxy-9(S)-
Hexahydrocannabinol and its related isomers. Due to the limited availability of specific

experimental data for the 8(R), 9(S) isomer, data for other closely related isomers are also

provided for comparative purposes.
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Property

8(R)-Hydroxy-
9(S)-
Hexahydrocan
nabinol

8(S)-Hydroxy-
9(R)-
Hexahydrocan
nabinol

8(R)-Hydroxy-
9(R)-
Hexahydrocan
nabinol

8(S)-Hydroxy-
9(S)-
Hexahydrocan
nabinol

Molecular

Formula
C₂₁H₃₂O₃[1][2] C₂₁H₃₂O₃[3][4] C₂₁H₃₂O₃[5][6] C₂₁H₃₂O₃[7][8]

Molecular Weight 332.5 g/mol [1][2] 332.5 g/mol [3][4] 332.5 g/mol [5][6]
332.48 g/mol [7]

[8]

Melting Point
Data not

available

Data not

available

Data not

available

Data not

available

Boiling Point
Data not

available

Data not

available

Data not

available

Data not

available

pKa
Data not

available

Data not

available

Data not

available

Data not

available

Solubility

Acetone: 10

mg/ml; Methanol:

Soluble[1][2]

Acetonitrile: 1

mg/ml[3][4]

Acetone: 10

mg/ml[5][6]

Data not

available

UV max (λmax)
210, 284 nm[1]

[2]
210 nm[3][4]

Data not

available

Data not

available

Experimental Protocols
Detailed experimental data for the melting point, boiling point, and pKa of 8(R)-Hydroxy-9(S)-
Hexahydrocannabinol are not readily available in the public domain. However, the following

general methodologies are commonly employed for determining these properties for

cannabinoids and similar organic compounds.

Melting Point Determination
The melting point of a solid cannabinoid can be determined using the capillary melting point

method.

Apparatus:
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Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes (sealed at one end)

Thermometer

Heating medium (e.g., mineral oil or silicone oil)

Mortar and pestle

Procedure:

A small, finely powdered sample of the crystalline solid is packed into a capillary tube to a

height of 2-3 mm.

The capillary tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in the heating bath of the melting point apparatus.

The sample is heated at a slow, controlled rate (approximately 1-2 °C per minute) as the

melting point is approached.

The temperature range is recorded from the point at which the first drop of liquid appears to

the point at which the entire sample has melted into a clear liquid.

Boiling Point Determination
For non-volatile compounds like cannabinoids, the boiling point is typically determined under

reduced pressure (vacuum distillation) to prevent thermal decomposition. The vapor pressure is

measured at different temperatures, and the boiling point at atmospheric pressure is

extrapolated using the Clausius-Clapeyron equation. A technique such as porous layered open

tubular-cryoadsorption (PLOT-cryo) can be used for sensitive vapor pressure measurements of

low-volatility compounds.

Apparatus:

Short path distillation apparatus
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Vacuum pump

Manometer

Heating mantle

Thermometer

Procedure:

The cannabinoid sample is placed in the distillation flask of the short path distillation

apparatus.

The system is evacuated to a specific, low pressure.

The sample is heated gradually.

The temperature at which the liquid boils and condenses on the cold finger is recorded,

along with the corresponding pressure.

This process is repeated at several different pressures.

The data is used to construct a vapor pressure curve, from which the normal boiling point

can be estimated.

pKa Determination
The acid dissociation constant (pKa) of cannabinoids, which possess a phenolic hydroxyl

group, can be determined by potentiometric titration.

Apparatus:

pH meter with a suitable electrode

Burette

Magnetic stirrer and stir bar

Beaker
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Standardized acidic and basic titrants (e.g., 0.1 M HCl and 0.1 M NaOH)

Procedure:

A known amount of the cannabinoid is dissolved in a suitable solvent mixture (e.g.,

water/methanol).

The solution is placed in a beaker with a magnetic stir bar.

The pH electrode is immersed in the solution, and the initial pH is recorded.

The solution is titrated with a standardized base (e.g., NaOH), and the pH is recorded after

each incremental addition of the titrant.

The titration is continued past the equivalence point.

A titration curve (pH vs. volume of titrant added) is plotted. The pKa is determined as the pH

at the half-equivalence point.

Metabolic and Signaling Pathways
Metabolic Pathway
Hexahydrocannabinol (HHC) undergoes extensive metabolism in the body, primarily through

the cytochrome P450 (CYP) enzyme system in the liver.[9] Hydroxylation is a key phase I

metabolic reaction. The formation of 8(R)-Hydroxy-9(S)-Hexahydrocannabinol is a result of

this process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b15579691?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

